Cas no 1638767-54-0 (tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate)

• Product Name: tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate
• CAS No: 1638767-54-0
• MF: C₁₇H₃₃N₃O₄
• MW: 343.461624860764
• CID: 4612247
• Update Time: 2025-06-09

tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• di-tert-butyl (piperidine-4,4-diylbis(methylene))dicarbamate
• tert-Butyl N-{[4-({[(tert-butoxy)carbonyl]amino}methyl)piperidin-4-yl]methyl}carbamate
• tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate

• Inchi： 1S/C17H33N3O4/c1-15(2,3)12-9-17(10-23-13(18)21,11-24-14(19)22)7-8-20(12)16(4,5)6/h12H,7-11H2,1-6H3,(H2,18,21)(H2,19,22)
• InChI Key： HETSXMROASFQFO-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)CCC(COC(=O)N)(COC(=O)N)CC1C(C)(C)C

Additional information on tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate

Professional Introduction to Compound with CAS No. 1638767-54-0 and Product Name: Tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate

Compound with the CAS number 1638767-54-0 and the product name Tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and biochemical research. The intricate architecture of this molecule, featuring multiple functional groups, makes it a versatile tool for scientists exploring novel therapeutic agents.

The core structure of Tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate incorporates a tert-butyl carbamate moiety, which is well-known for its stability and role as a protecting group in peptide synthesis. This feature enhances the compound's utility in multi-step synthetic pathways, allowing for controlled modifications and subsequent functionalization. The presence of a piperidine ring further contributes to the molecule's pharmacological properties, as piperidine derivatives are frequently encountered in bioactive compounds due to their ability to modulate biological targets effectively.

In recent years, there has been a growing interest in developing small molecules that can interact with specific biological pathways. The N-terminal tert-butoxycarbonylamino group in this compound serves as a critical handle for further chemical manipulation, enabling the synthesis of more complex derivatives. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects.

One of the most compelling aspects of Tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate is its potential application in the development of novel therapeutic agents. The combination of a protecting group and a pharmacophore-rich core makes it an attractive candidate for further exploration. Current research indicates that derivatives of this compound may exhibit significant activity against various biological targets, including enzymes and receptors involved in disease pathways.

Recent studies have highlighted the importance of piperidine-based scaffolds in drug discovery. Compounds featuring this motif have shown promise in treating conditions such as inflammation, pain, and neurological disorders. The tert-butyl carbamate group, while primarily serving as a protecting group, also contributes to the overall stability of the molecule, making it suitable for long-term storage and handling. This stability is crucial for both laboratory research and potential clinical applications.

The synthesis of Tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access this complex molecule efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in constructing the desired framework.

From a computational chemistry perspective, the molecular modeling of this compound has provided valuable insights into its binding interactions with biological targets. Studies using molecular dynamics simulations have revealed that the piperidine ring and the amine functionalities are key regions responsible for receptor binding affinity. These findings have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry continues to seek innovative compounds that can address unmet medical needs. Tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate, with its unique structural features, represents a promising lead compound for further development. Its potential to serve as a building block for novel therapeutics underscores its significance in modern drug discovery efforts.

In conclusion, compound with CAS No. 1638767-54-0 and its product name Tert-butyl N-[[4-[(tert-butoxycarbonylamino)methyl]-4-piperidyl]methyl]carbamate exemplifies the cutting-edge advancements in pharmaceutical chemistry. Its complex architecture and multifunctional nature make it a valuable asset for researchers exploring new therapeutic strategies. As scientific understanding progresses, compounds like this will continue to play a pivotal role in shaping the future of medicine.